Cas no 1955547-68-8 (2,7-dichloroimidazo1,2-apyridine-3-carboxylic acid)

• Product Name: 2,7-dichloroimidazo1,2-apyridine-3-carboxylic acid
• CAS No: 1955547-68-8
• MF: C₈H₄Cl₂N₂O₂
• MW: 231.035559654236
• MDL: MFCD29991782
• CID: 5039592
• PubChem ID: 122163965
• Update Time: 2025-08-02

2,7-dichloroimidazo1,2-apyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,7-dichloroimidazo[1,2-a]pyridine-3-carboxylic acid
• 2,7-dichloroimidazo1,2-apyridine-3-carboxylic acid
• 2,7-dichloroimidazo[1,2-a]pyridine-3-carboxylicacid
• EN300-297856
• CS-0203798
• BS-47807
• Imidazo[1,2-a]pyridine-3-carboxylic acid, 2,7-dichloro-
• 1955547-68-8
• E74679

• MDL： MFCD29991782
• Inchi： 1S/C8H4Cl2N2O2/c9-4-1-2-12-5(3-4)11-7(10)6(12)8(13)14/h1-3H,(H,13,14)
• InChI Key： RKFUPEMKWKASTN-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)N2C=CC(=CC2=N1)Cl

Computed Properties

• Exact Mass: 229.9649828g/mol
• Monoisotopic Mass: 229.9649828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.6

Additional information on 2,7-dichloroimidazo1,2-apyridine-3-carboxylic acid

2,7-Dichloroimidazo[1,2-a]pyridine-3-carboxylic Acid: A Comprehensive Overview

2,7-Dichloroimidazo[1,2-a]pyridine-3-carboxylic acid, also known by its CAS registry number CAS No. 1955547-68-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of imidazopyridines, which are heterocyclic aromatic compounds with a fused imidazole and pyridine ring system. The presence of chlorine atoms at the 2 and 7 positions, along with a carboxylic acid group at position 3, imparts unique chemical and physical properties to this molecule.

The synthesis of 2,7-dichloroimidazo[1,2-a]pyridine-3-carboxylic acid has been extensively studied in recent years, driven by its potential applications in drug discovery and material engineering. Researchers have explored various synthetic pathways, including multi-component reactions and stepwise synthesis strategies. One notable approach involves the condensation of chloropyridine derivatives with appropriate imidazole precursors under specific reaction conditions to form the fused ring system.

The structural uniqueness of this compound makes it a promising candidate for applications in pharmaceuticals. Recent studies have highlighted its potential as a building block for designing bioactive molecules targeting various therapeutic areas such as cancer and neurodegenerative diseases. For instance, the carboxylic acid group can be functionalized to create bioisosteres or conjugates that enhance drug delivery efficiency and bioavailability.

In addition to its pharmaceutical applications, 2,7-dichloroimidazo[1,2-a]pyridine-3-carboxylic acid has shown promise in materials science. Its aromaticity and heterocyclic nature make it suitable for use in organic electronics and optoelectronic devices. Researchers have investigated its role as a precursor for synthesizing advanced materials such as conductive polymers and metal-organic frameworks (MOFs). The chlorine substituents contribute to the electronic properties of these materials, enhancing their performance in applications like light-emitting diodes (LEDs) and sensors.

The study of the structure-property relationships in 2,7-dichloroimidazo[1,2-a]pyridine-3-carboxylic acid has provided valuable insights into its reactivity and stability under various conditions. Computational chemistry techniques have been employed to predict its electronic structure and reactivity trends, which have been experimentally validated through spectroscopic analysis and electrochemical measurements.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its potential impact on ecosystems. Recent research has focused on evaluating its biodegradability under aerobic and anaerobic conditions using microbial consortia isolated from contaminated sites.

In conclusion, 2,7-dichloroimidazo[1,2-a]pyridine-3-carboxylic acid stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure continues to inspire innovative research directions aimed at unlocking its full potential while ensuring safe handling practices.